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Compound of Interest

Compound Name: 2-(Benzylcarbamoyl)benzoic acid

Cat. No.: B170794

Application Notes & Protocols: 2-
(Benzylcarbamoyl)benzoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-(Benzylcarbamoyl)benzoic acid is a benzoic acid derivative that serves as a
valuable intermediate in organic synthesis. Its structure, featuring both a carboxylic acid and a
secondary amide functional group in an ortho relationship, allows for a variety of chemical
transformations. This document provides detailed experimental protocols for the synthesis,
characterization, and key reactions of 2-(Benzylcarbamoyl)benzoic acid.

Physicochemical and Spectroscopic Data

The key quantitative data for 2-(Benzylcarbamoyl)benzoic acid are summarized below for
easy reference.
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Property Value Reference
Molecular Formula C15H13NOs3 [1]
Molecular Weight 255.27 g/mol [1]
Melting Point 108-111°C [1]
Appearance Faint brown colored product [2]

3384 cm~t (N-H), 1722 cm~

IR (Infrared) Peaks (Carboxylic C=0), 1677 cm~1 [1]
(Amide C=0)
LC-MS (ESI) m/z 254.1 (M-H)~ [1]
_ C: 70.78%, H: 5.15%, N:
Elemental Analysis [1]
5.47%

Experimental Protocols

Protocol 1: Synthesis of 2-(Benzylcarbamoyl)benzoic
acid

This protocol details the synthesis via the acylation of benzylamine with phthalic anhydride,
adapted from a similar procedure using substituted anilines[2].

Workflow Diagram:
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4 Synthesis & Purification Workflow
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Caption: Workflow for the synthesis and purification of 2-(Benzylcarbamoyl)benzoic acid.

Materials:

e Phthalic anhydride

e Benzylamine
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o Tetrahydrofuran (THF), anhydrous
« Ethanol

e Deionized water

e Round bottom flask (100 mL)

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Bichner funnel and filter paper
Procedure:

¢ In a 100 mL round bottom flask, dissolve phthalic anhydride (1.48 g, 10 mmol) in 30 mL of
anhydrous THF[2].

e Add benzylamine (1.07 g, 10 mmol) to the solution dropwise while stirring at room
temperature.

» Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.
Maintain reflux for 1-2 hours[2].

 After the reaction is complete (monitored by TLC), allow the mixture to cool to room
temperature.

e Pour the reaction mixture into 50 mL of cold deionized water to precipitate the product[2].

o Collect the solid product by vacuum filtration using a Blchner funnel and wash with cold
water.

 Purify the crude product by recrystallization from an ethanol/water mixture to yield a faint
brown solid[2].
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e Dry the purified product under vacuum and characterize by melting point, IR, and other
spectroscopic methods.

Protocol 2: Key Reactions of 2-
(Benzylcarbamoyl)benzoic acid

The dual functionality of the molecule allows for several subsequent reactions.

Reaction Pathways Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Experimental setup for 2-(Benzylcarbamoyl)benzoic
acid reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170794#experimental-setup-for-2-benzylcarbamoyl-
benzoic-acid-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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